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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the operational use and disposal of Acrylophenone, ensuring a secure and

compliant laboratory environment.

Hazard Summary & Physical Properties
Acrylophenone is a combustible liquid that is harmful if swallowed and can cause skin and

eye irritation. It is crucial to handle this chemical with appropriate engineering controls and

personal protective equipment to minimize exposure risks.

Property Value

Molecular Formula C₉H₈O

Molecular Weight 132.16 g/mol

Boiling Point 202.6 ± 13.0 °C at 760 mmHg[1]

Flash Point 73.7 ± 14.8 °C[1]

Density 1.0 ± 0.1 g/cm³[1]
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The selection of appropriate PPE is critical to prevent exposure to Acrylophenone. The

following table summarizes the recommended PPE for handling this chemical.

PPE Category Recommendation Justification

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

Rubber recommended).

Acrylophenone is a ketone;

gloves resistant to organic

solvents are necessary to

prevent skin contact.[2] While

specific breakthrough times for

Acrylophenone are not readily

available, it is recommended to

use gloves with a

breakthrough time of >60

minutes for incidental contact.

For prolonged contact, consult

the glove manufacturer's

specific chemical resistance

data.

Eye Protection
Safety goggles or a face

shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin and Body Protection

A flame-retardant lab coat

should be worn over personal

clothing.

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge is required.[4]

To prevent inhalation of

harmful vapors.[4][5]
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The following diagram outlines the logical workflow for selecting the appropriate PPE when

handling Acrylophenone.

Hazard Assessment

Engineering & Administrative Controls

Personal Protective Equipment Selection

Start: Handling Acrylophenone

Identify Hazards:
- Skin/Eye Irritant

- Harmful if Swallowed
- Combustible

Work in a Chemical Fume Hood?

Wear NIOSH-approved Respirator
with Organic Vapor Cartridge

No

Standard PPE Sufficient

Yes

Wear Chemical-Resistant Gloves
(Nitrile, Neoprene, or Butyl Rubber)

Wear Safety Goggles or Face Shield

Wear Flame-Retardant Lab Coat

End: Proceed with Handling
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Click to download full resolution via product page

PPE Selection Workflow for Handling Acrylophenone

Operational Plan: Safe Handling Procedures
Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An eyewash station and safety

shower must be accessible.

Handling:

Always handle Acrylophenone within a certified chemical fume hood to minimize

inhalation exposure.

Wear the appropriate PPE as outlined in the table and workflow diagram above.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames as it is a combustible liquid.

Use non-sparking tools and equipment.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth.

Place the contaminated absorbent into a sealed, labeled container for hazardous waste

disposal.[6]

For larger spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

Disposal Plan
The disposal of Acrylophenone and its contaminated materials must be handled as hazardous

waste in accordance with local, state, and federal regulations.
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Waste Collection and Storage Protocol

Containerization:

Collect liquid Acrylophenone waste in a designated, leak-proof, and chemically

compatible container. The original container is often a suitable choice.

Solid waste contaminated with Acrylophenone (e.g., gloves, absorbent materials) should

be collected in a separate, clearly labeled, and sealed container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Acrylophenone," and a clear indication of the hazards (e.g., "Combustible,"

"Irritant").

The date of waste accumulation should also be clearly marked on the label.

Storage:

Store waste containers in a designated satellite accumulation area that is at or near the

point of generation.

Ensure that the storage area is well-ventilated and away from sources of ignition.

Do not mix Acrylophenone waste with other incompatible waste streams.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of Acrylophenone down the drain or in the regular trash.[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

handling and disposal of Acrylophenone, fostering a culture of safety and environmental

responsibility. Always consult your institution's specific guidelines and the Safety Data Sheet

(SDS) for the most accurate and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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